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Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463 Get Quote

A Note to the Reader: Extensive research for the chemical properties and related experimental

data for "2-Amino-1-(2-nitrophenyl)ethanol" did not yield specific information. The scientific

literature and chemical databases predominantly feature data for its structural isomer, 2-((2-

Nitrophenyl)amino)ethanol (CAS No. 4926-55-0). This guide will, therefore, provide a

comprehensive overview of the chemical properties, synthesis, and analysis of this readily

documented isomer. It is crucial to note that the data presented herein pertains to 2-((2-

Nitrophenyl)amino)ethanol and not 2-Amino-1-(2-nitrophenyl)ethanol.

Introduction
2-((2-Nitrophenyl)amino)ethanol is an organic compound that serves as a valuable

intermediate in various chemical syntheses. Its structure, featuring a secondary amine, a

hydroxyl group, and a nitroaromatic moiety, provides multiple reactive sites for the construction

of more complex molecules. This guide details its chemical and physical properties, provides

an established synthesis protocol, and outlines a general analytical workflow.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 2-((2-

Nitrophenyl)amino)ethanol.

Table 1: Physical Properties of 2-((2-Nitrophenyl)amino)ethanol
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Property Value Reference

Appearance Orange crystal powder [1]

Melting Point 71-73 °C [1]

Boiling Point 376.6 °C at 760 mmHg [1]

Density 1.352 g/cm³ [1]

Solubility

Chloroform (Slightly), Methanol

(Slightly), Water (1.85 g/L at

20°C)

[1]

Flash Point 181.6 °C [1]

Refractive Index 1.64 [1]

Table 2: Chemical Identifiers and Molecular Properties

Property Value Reference

Molecular Formula C8H10N2O3 [1]

Molecular Weight 182.18 g/mol

CAS Number 4926-55-0 [1]

InChI Key
LFOUYKNCQNVIGI-

UHFFFAOYSA-N

Canonical SMILES
C1=CC=C(C(=C1)NCCO)--

INVALID-LINK--[O-]
[1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 3 [1]

Experimental Protocols
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Synthesis of 2-((2-Nitrophenyl)amino)ethanol
A common method for the synthesis of 2-((2-Nitrophenyl)amino)ethanol involves the

nucleophilic substitution of a halogen on a nitroaromatic ring with 2-aminoethanol.[2]

Materials:

1-chloro-2-nitrobenzene

2-aminoethanol

n-Butanol (nBuOH)

Deionized water

Diethyl ether

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2SO4)

Procedure:

A solution of 1-chloro-2-nitrobenzene (50.0 g, 0.317 mol) and 2-aminoethanol (116.3 g,

1.904 mol) in n-butanol (400 mL) is prepared in a round-bottom flask equipped with a reflux

condenser.[2]

The reaction mixture is heated to reflux and maintained at this temperature for 6 hours.[2]

After cooling to room temperature, the mixture is concentrated under reduced pressure to

remove the n-butanol.[2]

The residue is taken up in deionized water and transferred to a separatory funnel.[2]

The aqueous solution is extracted with diethyl ether.[2]

The combined organic phases are washed with brine, dried over anhydrous sodium sulfate,

and filtered.[2]
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The solvent is removed from the filtrate by rotary evaporation to yield the crude product.[2]

The resulting orange solid can be further purified by recrystallization.

1-chloro-2-nitrobenzene +
2-aminoethanol in nBuOH Reflux for 6 hours Concentrate

(remove nBuOH)
Aqueous Workup
& Ether Extraction

Dry organic phase
(Na2SO4) Evaporate solvent 2-((2-Nitrophenyl)amino)ethanol

(Orange Solid)

Click to download full resolution via product page

Figure 1: Synthesis Workflow for 2-((2-Nitrophenyl)amino)ethanol

General Purification and Analysis Workflow
The purity of the synthesized 2-((2-Nitrophenyl)amino)ethanol can be assessed and improved

using standard laboratory techniques.

Purification:

Recrystallization: The crude solid product can be dissolved in a minimal amount of a hot

solvent (e.g., ethanol or a mixture of ethanol and water) and allowed to cool slowly to form

crystals, leaving impurities in the mother liquor.

Column Chromatography: For higher purity, silica gel column chromatography can be

employed, using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to

separate the product from byproducts and unreacted starting materials.

Analysis:

Thin-Layer Chromatography (TLC): To monitor the progress of the reaction and the purity of

fractions from column chromatography.

Melting Point Determination: A sharp melting point range close to the literature value

indicates high purity.

Spectroscopic Analysis:
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure of the compound.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups (N-H, O-H,

NO₂).

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule.
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Figure 2: General Purification and Analysis Workflow
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Safety and Handling
As with any chemical, 2-((2-Nitrophenyl)amino)ethanol should be handled with appropriate

safety precautions. While a specific, comprehensive safety data sheet (SDS) for this exact

compound is not readily available, general guidelines for handling aromatic nitro compounds

and amino alcohols should be followed.

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and

contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Potential Applications
2-((2-Nitrophenyl)amino)ethanol and its derivatives are of interest in medicinal chemistry and

materials science. The presence of the nitro group allows for its reduction to an amino group,

opening pathways to a variety of other functionalizations. For instance, it has been used in the

preparation of (phenylamino)quinoxalinone derivatives, which have been identified as a new

class of glycogen phosphorylase inhibitors.[1]

Conclusion
This technical guide provides a summary of the available chemical and physical properties, a

detailed synthesis protocol, and a general analytical workflow for 2-((2-

Nitrophenyl)amino)ethanol. While specific data for the isomer 2-Amino-1-(2-
nitrophenyl)ethanol remains elusive, the information presented here for its well-documented

counterpart offers a valuable resource for researchers and professionals in the field of chemical

synthesis and drug development. Further research into the synthesis and characterization of 2-
Amino-1-(2-nitrophenyl)ethanol is warranted to fill the current knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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